Cas no 1823908-11-7 (Methyl 3-hydroxy-2-methylsulfanylbutanoate)

• Product Name: Methyl 3-hydroxy-2-methylsulfanylbutanoate
• CAS No: 1823908-11-7
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 5788305
• PubChem ID: 13396888
• Update Time: 2023-12-26

Methyl 3-hydroxy-2-methylsulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• 1823908-11-7
• Methyl 3-hydroxy-2-methylsulfanylbutanoate
• methyl 3-hydroxy-2-(methylsulfanyl)butanoate
• EN300-7676399

• Inchi： 1S/C6H12O3S/c1-4(7)5(10-3)6(8)9-2/h4-5,7H,1-3H3
• InChI Key： QWBUUTOKSTXOAX-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)OC)C(C)O

Computed Properties

• Exact Mass: 164.05071541g/mol
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives